3-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-[(2-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20FN3O2/c1-30-22-12-11-16(13-23(22)31-2)24-19-15-29(14-17-7-3-5-9-20(17)26)21-10-6-4-8-18(21)25(19)28-27-24/h3-13,15H,14H2,1-2H3
• InChI Key: BUWSXRTVOPGZJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C3C2=CN(C4=CC=CC=C43)CC5=CC=CC=C5F)OC
• Molecular Formula: C25H20FN3O2
• Molecular Weight: 413.4 g/mol

Description

3-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-5H-pyrazolo[4,3-c]quinoline is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of pyrazoloquinolines, which have been found to have various biological activities.

Scientific Research Applications

Cytotoxic Activity

Quinoline derivatives, including those structurally related to "3-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-5H-pyrazolo[4,3-c]quinoline," have shown promising cytotoxic activities against various cancer cell lines. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a similar structural motif with the specified compound, demonstrated potent cytotoxic properties against murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines, with some compounds achieving IC(50) values less than 10 nM (Deady et al., 2003). This suggests that the specific compound could also possess cytotoxic properties worth exploring.

Fluorescence Properties

Quinoline derivatives are known for their efficient fluorescence, making them useful in biochemistry and medicine for studying various biological systems. The synthesis and transformations of quinoline derivatives, including those that might share functionalities with the specified compound, have been extensively studied for their potential as DNA fluorophores and antioxidants (Aleksanyan & Hambardzumyan, 2013). This indicates potential applications in fluorescence-based sensors or imaging agents.

Chemosensors

Quinoline derivatives are also explored for their application as chemosensors due to their fluorescent properties. For example, novel fluorescing dyes based on quinoline skeletons have been synthesized and investigated for the fluorescence detection of small inorganic cations in various solvents (Mac et al., 2010). Given the structural similarity, "this compound" could potentially be developed into a chemosensor for specific analytes.